Cas no 681230-29-5 (3-methyl-9-[4-[4-(3-methylcarbazol-9-yl)phenyl]phenyl]carbazole)

3-methyl-9-[4-[4-(3-methylcarbazol-9-yl)phenyl]phenyl]carbazole structure
681230-29-5 structure
Product Name:3-methyl-9-[4-[4-(3-methylcarbazol-9-yl)phenyl]phenyl]carbazole
CAS No:681230-29-5
MF:C38H28N2
MW:512.642329216003
CID:2101223
PubChem ID:22635180
Update Time:2025-04-21

3-methyl-9-[4-[4-(3-methylcarbazol-9-yl)phenyl]phenyl]carbazole Chemical and Physical Properties

Names and Identifiers

    • 3-methyl-9-[4-[4-(3-methylcarbazol-9-yl)phenyl]phenyl]carbazole
    • 9H-Carbazole, 9,9'-[1,1'-biphenyl]-4,4'-diylbis[3-methyl-
    • DTXSID50627180
    • ZVQPLPSCABMKLZ-UHFFFAOYSA-N
    • 681230-29-5
    • SCHEMBL1322395
    • 9,9'-([1,1'-Biphenyl]-4,4'-diyl)bis(3-methyl-9H-carbazole)
    • 4,4'-Bis(3-methylcarbazol-9-yl)biphenyl
    • Inchi: 1S/C38H28N2/c1-25-11-21-37-33(23-25)31-7-3-5-9-35(31)39(37)29-17-13-27(14-18-29)28-15-19-30(20-16-28)40-36-10-6-4-8-32(36)34-24-26(2)12-22-38(34)40/h3-24H,1-2H3
    • InChI Key: ZVQPLPSCABMKLZ-UHFFFAOYSA-N
    • SMILES: N1(C2C=CC(=CC=2)C2C=CC(=CC=2)N2C3C=CC=CC=3C3=CC(C)=CC=C23)C2C=CC=CC=2C2=CC(C)=CC=C12

Computed Properties

  • Exact Mass: 512.225248902Da
  • Monoisotopic Mass: 512.225248902Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 40
  • Rotatable Bond Count: 3
  • Complexity: 784
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 10.4
  • Topological Polar Surface Area: 9.9Ų
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